4-(5-methyl-2-thienyl)-1(2H)-phthalazinone

• IUPAC Name: 4-(5-methylthiophen-2-yl)-2H-phthalazin-1-one
• InChI: InChI=1S/C13H10N2OS/c1-8-6-7-11(17-8)12-9-4-2-3-5-10(9)13(16)15-14-12/h2-7H,1H3,(H,15,16)
• InChI Key: UZWUFHDMUPKKQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=NNC(=O)C3=CC=CC=C32
• Molecular Formula: C13H10N2OS
• Molecular Weight: 242.30 g/mol

Description

4-(5-methyl-2-thienyl)-1(2H)-phthalazinone, also known as MPTP, is a synthetic compound that has been widely used in scientific research due to its ability to selectively damage dopaminergic neurons in the brain. This compound was first synthesized in the 1970s and was initially used as a herbicide. However, it was later discovered that MPTP could cause symptoms similar to Parkinson's disease in humans, leading to its use in research on Parkinson's disease.

Scientific Research Applications

Subheading Antimicrobial Properties of Phthalazinone Derivatives

Derivatives of phthalazinone, such as 1,2,4-triazole and 1,3,4-thiadiazole derivatives, have demonstrated notable antimicrobial properties. Specifically, these compounds have been active against various bacteria and fungi, with higher activity observed in derivatives containing a 1,3,4-thiadiazole ring against fungi and Bacillus subtilis (Önkol et al., 2008).

Antifungal Applications

Subheading Phthalazinone Derivatives as Antifungal Agents

Polysubstituted phthalazinone derivatives have showcased significant antifungal activity against a range of pathogenic yeasts and fungi, including dermatophytes and Cryptococcus neoformans. These findings are crucial for developing novel antifungal analogues (Derita et al., 2013).

Anticancer Applications

Subheading Phthalazinone Derivatives in Cancer Treatment

S-Glycosyl and S-alkyl derivatives of phthalazinone have shown promising results in vitro as anticancer agents. Specific compounds have been identified as active cytotoxic agents against different cancer cell lines, indicating the potential of phthalazinone derivatives in cancer therapy (Saad & Moustafa, 2011).

Polymer Applications

Subheading Phthalazinone in Polymer Synthesis

Phthalazinone moieties have been incorporated into various polymeric structures, enhancing their properties. For instance, polymers containing phthalazinone units have demonstrated excellent thermal stability, improved solubility, and potential for use in advanced materials, including rigid-rod networks and aromatic poly(aryl amide)s (Yu et al., 2012), (Sun et al., 2007).

Fluorescent Imaging Applications

Subheading Phthalazinone Derivatives in Fluorescent Imaging

Phthalazinone derivatives have been designed as optical probes for one- and two-photon fluorescence microscopy imaging. Their utility in cell imaging and microscopic imaging of mouse brain slices indicates their significant potential in biomedical imaging applications (Yang et al., 2016).